Cas no 241488-26-6 (1,8-Naphthyridine,7-(4-morpholinyl)-2,4-bis(trifluoromethyl)-)
241488-26-6 structure
Product Name:1,8-Naphthyridine,7-(4-morpholinyl)-2,4-bis(trifluoromethyl)-
CAS No:241488-26-6
MF:C14H11F6N3O
MW:351.247063875198
CID:245665
PubChem ID:2764725
Update Time:2025-04-19
1,8-Naphthyridine,7-(4-morpholinyl)-2,4-bis(trifluoromethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1,8-Naphthyridine,7-(4-morpholinyl)-2,4-bis(trifluoromethyl)-
- 1,8-Naphthyridine,7-(4-morpholinyl)-2,4-bis(trifluoromethyl)-(9CI)
- 7-(4-Morpholinyl)-2,4-bis(trifluoromethyl)-1,8-naphthyridine
- 241488-26-6
- CDS1_001320
- 7-(morpholin-4-yl)-2,4-bis(trifluoromethyl)-1,8-naphthyridine
- 7-morpholino-2,4-bis(trifluoromethyl)[1,8]naphthyridine
- 10D-019
- Bionet1_000344
- HMS568N06
- HMS2856N10
- 4-[5,7-bis(trifluoromethyl)-1,8-naphthyridin-2-yl]morpholine
- SMR000549433
- CHEMBL1888937
- AKOS005074063
- DivK1c_002360
- MLS001165514
-
- Inchi: 1S/C14H11F6N3O/c15-13(16,17)9-7-10(14(18,19)20)21-12-8(9)1-2-11(22-12)23-3-5-24-6-4-23/h1-2,7H,3-6H2
- InChI Key: AXGIKNSNRYSNSI-UHFFFAOYSA-N
- SMILES: FC(C1C=C(C(F)(F)F)N=C2C=1C=CC(=N2)N1CCOCC1)(F)F
Computed Properties
- Exact Mass: 351.08073
- Monoisotopic Mass: 351.081
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 24
- Rotatable Bond Count: 1
- Complexity: 437
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 38.2Ų
Experimental Properties
- PSA: 38.25
1,8-Naphthyridine,7-(4-morpholinyl)-2,4-bis(trifluoromethyl)- Related Literature
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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